Cas no 1603103-99-6 (1-(4-Methoxypyrrolidin-2-yl)propan-1-one)

• Product Name: 1-(4-Methoxypyrrolidin-2-yl)propan-1-one
• CAS No: 1603103-99-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5700360
• PubChem ID: 116560495
• Update Time: 2025-06-08

1-(4-Methoxypyrrolidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-794752
• 1603103-99-6
• 1-(4-Methoxypyrrolidin-2-yl)propan-1-one
• CID 116560495
• 1-Propanone, 1-(4-methoxy-2-pyrrolidinyl)-

• Inchi： 1S/C8H15NO2/c1-3-8(10)7-4-6(11-2)5-9-7/h6-7,9H,3-5H2,1-2H3
• InChI Key： SCCRJOMQOBJIMQ-UHFFFAOYSA-N
• SMILES： O(C)C1CNC(C(CC)=O)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 232.4±40.0 °C(Predicted)
• pka: 7.16±0.10(Predicted)

Additional information on 1-(4-Methoxypyrrolidin-2-yl)propan-1-one

Comprehensive Overview of 1-(4-Methoxypyrrolidin-2-yl)propan-1-one (CAS No. 1603103-99-6): Properties, Applications, and Industry Insights

1-(4-Methoxypyrrolidin-2-yl)propan-1-one (CAS No. 1603103-99-6) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. Its unique pyrrolidine-based structure, featuring a methoxy group and propanone moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on this compound due to its potential in modulating drug solubility and bioavailability—a critical concern in modern drug development.

The compound’s molecular formula (C₈H₁₅NO₂) and moderate polarity enable diverse applications, particularly in peptide mimetics and central nervous system (CNS) drug candidates. Recent studies highlight its role in optimizing kinase inhibitors, aligning with the growing demand for targeted cancer therapies. Notably, its 4-methoxypyrrolidine scaffold mimics natural alkaloids, sparking interest in neurodegenerative disease research—a trending topic in 2024.

From a synthetic perspective, 1603103-99-6 serves as a chiral building block, addressing the pharmaceutical industry’s push toward enantioselective synthesis. Its ketone functionality allows for further derivatization via reductive amination or Grignard reactions, frequently discussed in AI-driven retrosynthesis tools. This adaptability resonates with organic chemists exploring green chemistry approaches, as the compound can be synthesized using catalytic methods with reduced waste.

Analytical characterization of 1-(4-Methoxypyrrolidin-2-yl)propan-1-one typically involves HPLC-MS and NMR spectroscopy, with its proton NMR spectrum showing distinct signals for the pyrrolidine ring (δ 2.5–3.5 ppm) and methoxy group (δ 3.3 ppm). These features are crucial for quality control in GMP-compliant production—a frequent search query among contract manufacturing organizations (CMOs).

Market trends indicate rising demand for high-purity 1603103-99-6, driven by preclinical studies in metabolic disorder therapeutics. The compound’s logP value (~0.8) suggests favorable membrane permeability, making it relevant to drug delivery system innovations. Regulatory databases show increased patent filings incorporating this scaffold, particularly in GPCR-targeted drugs—a hot topic in AI-based drug discovery platforms.

Storage and handling of CAS 1603103-99-6 require standard organic compound protocols, with stability data indicating compatibility with argon atmospheres at −20°C. These practical considerations are frequently queried in laboratory safety forums and electronic lab notebook (ELN) software discussions.

Future applications may explore its photophysical properties for OLED materials, as conjugated derivatives exhibit promising charge transport characteristics. This interdisciplinary potential aligns with materials science search trends, bridging chemistry and electronics.